THK5351
THK5351
THK5351 can be radiolabeled and used as a radiotracer for in vivo imaging of tau pathology in the brain.
Brand Name:
Vulcanchem
CAS No.:
1707147-26-9
VCID:
VC0007281
InChI:
InChI=1S/C18H18FN3O2/c1-20-18-7-3-13(10-21-18)17-5-2-12-8-15(4-6-16(12)22-17)24-11-14(23)9-19/h2-8,10,14,23H,9,11H2,1H3,(H,20,21)/t14-/m1/s1
SMILES:
CNC1=NC=C(C=C1)C2=NC3=C(C=C2)C=C(C=C3)OCC(CF)O
Molecular Formula:
C₁₈H₁₈FN₃O₂
Molecular Weight:
327.35
THK5351
CAS No.: 1707147-26-9
Inhibitors
VCID: VC0007281
Molecular Formula: C₁₈H₁₈FN₃O₂
Molecular Weight: 327.35
| CAS No. | 1707147-26-9 |
|---|---|
| Product Name | THK5351 |
| Molecular Formula | C₁₈H₁₈FN₃O₂ |
| Molecular Weight | 327.35 |
| IUPAC Name | (2S)-1-fluoro-3-[2-[6-(methylamino)pyridin-3-yl]quinolin-6-yl]oxypropan-2-ol |
| Standard InChI | InChI=1S/C18H18FN3O2/c1-20-18-7-3-13(10-21-18)17-5-2-12-8-15(4-6-16(12)22-17)24-11-14(23)9-19/h2-8,10,14,23H,9,11H2,1H3,(H,20,21)/t14-/m1/s1 |
| Standard InChIKey | DLVXFZWSPCOWSN-CQSZACIVSA-N |
| SMILES | CNC1=NC=C(C=C1)C2=NC3=C(C=C2)C=C(C=C3)OCC(CF)O |
| Description | THK5351 can be radiolabeled and used as a radiotracer for in vivo imaging of tau pathology in the brain. |
| Reference | [1]. Harada R, et al. 18F-THK5351: A Novel PET Radiotracer for Imaging Neurofibrillary Pathology in Alzheimer Disease. J Nucl Med. 2016 Feb;57(2):208-14. [2]. Ishiki A, et al. Tau imaging with [18 F]THK-5351 in progressive supranuclear palsy. Eur J Neurol. 2017 Jan;24(1):130-136. |
| PubChem Compound | 91936858 |
| Last Modified | Nov 11 2021 |
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